2-(1-benzyl-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl)-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(1-benzyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C23H21N3O2/c1-17-6-5-9-20(14-17)24-21(27)16-26-13-11-19-10-12-25(22(19)23(26)28)15-18-7-3-2-4-8-18/h2-14H,15-16H2,1H3,(H,24,27)
• InChI Key: GQBGTVRRRIEGMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C=CC3=C(C2=O)N(C=C3)CC4=CC=CC=C4
• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol

Description

The compound is a derivative of 1H-pyrrolo[2,3-b]pyridine. Pyrrolopyridine derivatives are known to have potent activities against fibroblast growth factor receptors (FGFRs), which play an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy.

Synthesis Analysis

While specific synthesis information for this compound was not found, similar compounds such as 1H-pyrrolo[2,3-b]pyridine derivatives have been synthesized and studied for their biological activities.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

The chemical compound 2-(1-benzyl-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl)-N-(3-methylphenyl)acetamide, given its complex structure, is likely involved in research aimed at the synthesis of novel organic compounds with potential pharmacological activities. Studies have explored the synthesis of related acetamide derivatives and heterocyclic compounds as a route to identify new therapeutic agents. For instance, the synthesis of optically active tetrahydro-1H-pyrrolo[1,2-a]imidazol-2-ones and hexahydroimidazo[1,2-a]pyridin-2(3H)-ones from 2-amino-2-substituted-N-(4-nitrophenyl)acetamides illustrates the interest in generating new compounds that could serve as precursors for drug development (Katritzky et al., 2002).

Pharmacological Potential

Research into compounds with similar structures focuses on identifying their pharmacological potential, including their role as inhibitors or antagonists to specific receptors or enzymes. For example, the study on the pharmacological characterization of κ-opioid receptor antagonists reveals the exploration of compounds for their potential therapeutic applications in treating depression and addiction disorders (Grimwood et al., 2011). Similarly, the development of histamine H3 receptor antagonists, such as GSK189254, indicates research into compounds for improving cognitive performance in models of Alzheimer's disease (Medhurst et al., 2007).

Antimicrobial and Antitumor Activities

There's ongoing research into compounds for antimicrobial and antitumor applications. Studies synthesizing new sulphonamide derivatives to assess their antimicrobial activity exemplify this, highlighting the continuous search for novel therapeutic agents capable of combating microbial infections and possibly cancer (Fahim & Ismael, 2019).

Mechanism of Action

While the specific mechanism of action for this compound is not known, related compounds such as 1H-pyrrolo[2,3-b]pyridine derivatives are known to inhibit FGFRs, which are involved in various types of tumors.